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Compound of Interest

Compound Name: Para Red-d4

Cat. No.: B1140282 Get Quote

Disclaimer: This guide is compiled based on safety data for Para Red. Para Red-d4 is a

deuterated form of Para Red, and while the isotopic labeling is not expected to significantly

alter its toxicological properties, specific safety data for Para Red-d4 is not readily available.

The information presented herein should be used as a primary guideline, and a thorough risk

assessment should be conducted before handling Para Red-d4.

Chemical Identification and Properties
Para Red-d4 is a deuterated synthetic red pigment.[1] Key physicochemical properties, based

on data for Para Red, are summarized below.
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Property Value Reference

CAS Number 1185235-75-9 [1]

Molecular Formula C₁₆H₇D₄N₃O₃ [1]

Molecular Weight 297.30 g/mol [1]

Appearance Red powder [2]

Solubility Does not mix with water

Melting Point 248 - 252 °C

Vapor Pressure Negligible

Specific Gravity Not available

Flash Point Not available

Explosive Limits Not available

Hazard Identification and Classification
Para Red is considered a hazardous substance. The primary hazards are related to irritation

and potential long-term health effects.

Hazard
Classification

Category Target Organs Reference

Skin

Corrosion/Irritation
Category 2 Skin

Serious Eye

Damage/Eye Irritation
Category 2 Eyes

Specific target organ

toxicity (single

exposure)

Category 3 Respiratory system

Risk Overview:
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Irritation: Irritating to eyes, respiratory system, and skin.

Eye Contact: Can cause eye irritation and damage in some individuals.

Skin Contact: Can cause skin inflammation on contact in some people. It is not thought to

have harmful health effects through intact skin, but entry through wounds, lesions, or

abrasions may cause health damage. Pre-existing dermatitis may be accentuated.

Inhalation: Inhalation of dust may cause respiratory irritation. Long-term exposure to high

dust concentrations may lead to changes in lung function (pneumoconiosis). Asthma-like

symptoms may persist for months or years after exposure ceases.

Ingestion: Not classified as harmful by ingestion, but may be damaging to individuals with

pre-existing liver or kidney damage.

Chronic Exposure: Limited evidence suggests that repeated or long-term occupational

exposure may have cumulative health effects.

Experimental Protocols & Workflows
Detailed experimental protocols for the toxicological assessment of Para Red-d4 are not

available in the provided documentation. However, a general workflow for evaluating the safety

of a chemical compound is presented below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1140282?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Chemical Safety Assessment Workflow

Initial Assessment

In Vitro Testing

In Vivo Testing (if necessary)

Risk Assessment & Management

Physicochemical
Characterization

Cytotoxicity Assays

In Silico
Toxicology Prediction

Genotoxicity Assays
(e.g., Ames test)

Skin/Eye Irritation Assays
(e.g., reconstructed tissue models)

Acute Toxicity Studies
(e.g., LD50 determination)

Repeated Dose
Toxicity Studies

Carcinogenicity Studies

Hazard Identification
& Dose-Response Assessment

Exposure Assessment

Risk Characterization

Establishment of Safe
Handling Procedures
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A generalized workflow for assessing the safety of a chemical compound.
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Safe Handling and Storage
Strict adherence to safety protocols is essential when working with Para Red-d4.

4.1. Engineering Controls:

Use in a well-ventilated area, with local exhaust ventilation recommended.

Ensure eyewash stations and safety showers are readily accessible and close to the

workstation.

Use explosion-proof ventilation systems and equipment where dust generation is a concern.

4.2. Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or eyeglasses as described by OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

Respiratory Protection: If exposure limits are exceeded or dust is generated, use a

NIOSH/MSHA-approved air-purifying respirator. A dust respirator is recommended for spill

cleanup.

4.3. Handling Procedures:

Avoid all personal contact, including inhalation of dust.

Do not eat, drink, or smoke when handling the material.

Wash hands thoroughly with soap and water after handling.

Work clothes should be laundered separately.

Avoid dust formation.

Grounding and bonding may be necessary to prevent electrostatic charge build-up.
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Hierarchy of Hazard Controls

Elimination/Substitution
(Most Effective)

Engineering Controls
(e.g., Ventilation)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(PPE)

(Least Effective)
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A diagram illustrating the hierarchy of hazard controls.

4.4. Storage Requirements:

Store in a cool, dry, well-ventilated area.

Keep containers securely sealed when not in use.

Store away from incompatible materials and foodstuff containers.

Protect containers from physical damage and check regularly for leaks.

4.5. Incompatible Materials:
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Strong oxidizing agents.

Acids, aldehydes, amides, carbamates, cyanides, inorganic fluorides, halogenated organics,

isocyanates, ketones, metals, nitrides, peroxides, phenols, epoxides, acyl halides, and

strong reducing agents can form toxic gases when mixed with azo compounds.

Alkali metals can form flammable gases.

Strong bases.

First Aid Measures
Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Remove contact lenses if present and easy to do. Get medical attention.

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing and wash before reuse. Get medical attention if symptoms

occur.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Get

medical attention.

Ingestion: Do NOT induce vomiting. Get medical attention. If conscious, give water freely.

Accidental Release Measures
Minor Spills:

Clean up all spills immediately.

Avoid breathing dust and contact with skin and eyes.

Wear protective clothing, gloves, safety glasses, and a dust respirator.

Use dry clean-up procedures and avoid generating dust.

Sweep up, shovel up, or vacuum up and place in a clean, dry, sealable, labeled container

for disposal.
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Major Spills:

Moderate hazard.

Advise personnel in the area.

Alert emergency responders and inform them of the location and nature of the hazard.

Wear breathing apparatus and protective gloves.

Prevent spillage from entering drains or watercourses.

Fire Fighting Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or foam. Use water

delivered as a fine spray to control fire and cool adjacent areas.

Specific Hazards: Combustible solid that burns but propagates flame with difficulty. May emit

poisonous and corrosive fumes in a fire. Combustion products include carbon monoxide,

carbon dioxide, and nitrogen oxides.

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with

pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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